Cas no 2227833-66-9 ((1R)-2,2,2-trifluoro-1-(5-methoxypyridin-2-yl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(5-methoxypyridin-2-yl)ethan-1-ol
• CAS No: 2227833-66-9
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 6082672
• PubChem ID: 165632465
• Update Time: 2025-05-20

(1R)-2,2,2-trifluoro-1-(5-methoxypyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(5-methoxypyridin-2-yl)ethan-1-ol
• 2227833-66-9
• EN300-1950886

• Inchi： 1S/C8H8F3NO2/c1-14-5-2-3-6(12-4-5)7(13)8(9,10)11/h2-4,7,13H,1H3/t7-/m1/s1
• InChI Key： XFJZNDWNWGIFKR-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C=CC(=CN=1)OC)O)(F)F

Computed Properties

• Exact Mass: 207.05071298g/mol
• Monoisotopic Mass: 207.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.4Ų

Additional information on (1R)-2,2,2-trifluoro-1-(5-methoxypyridin-2-yl)ethan-1-ol

Comprehensive Overview of (1R)-2,2,2-trifluoro-1-(5-methoxypyridin-2-yl)ethan-1-ol (CAS No. 2227833-66-9)

The compound (1R)-2,2,2-trifluoro-1-(5-methoxypyridin-2-yl)ethan-1-ol (CAS No. 2227833-66-9) is a chiral fluorinated alcohol derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a trifluoromethyl group and a 5-methoxypyridine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in asymmetric synthesis and its ability to enhance the metabolic stability of drug candidates.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in drug discovery and material science. The trifluoromethyl group in (1R)-2,2,2-trifluoro-1-(5-methoxypyridin-2-yl)ethan-1-ol is particularly noteworthy, as it often improves the lipophilicity and bioavailability of pharmaceutical agents. This aligns with current trends in precision medicine and the development of targeted therapies, where fluorinated building blocks play a pivotal role.

The chiral nature of this compound also makes it a subject of interest in enantioselective catalysis. As the pharmaceutical industry shifts toward single-enantiomer drugs to minimize side effects, the need for high-purity chiral intermediates like (1R)-2,2,2-trifluoro-1-(5-methoxypyridin-2-yl)ethan-1-ol has grown. This trend is reflected in the increasing number of patents and publications exploring its synthetic routes and applications.

From a synthetic chemistry perspective, the 5-methoxypyridine moiety in this compound offers versatility in cross-coupling reactions and heterocyclic chemistry. This has led to its use in the development of kinase inhibitors and central nervous system (CNS) drugs, areas that are currently receiving significant attention due to the rise of neurodegenerative diseases and cancer. The compound's stability under physiological conditions further enhances its appeal for medicinal chemistry applications.

Environmental and regulatory considerations are also shaping the discourse around (1R)-2,2,2-trifluoro-1-(5-methoxypyridin-2-yl)ethan-1-ol. With the growing emphasis on green chemistry, researchers are exploring sustainable methods for its synthesis, such as biocatalysis and flow chemistry. These approaches aim to reduce waste and energy consumption, addressing the broader industry push toward sustainable manufacturing.

In summary, (1R)-2,2,2-trifluoro-1-(5-methoxypyridin-2-yl)ethan-1-ol (CAS No. 2227833-66-9) is a compound of growing importance in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique structural features and compatibility with cutting-edge synthetic methodologies. As research continues to uncover new uses for this molecule, its relevance in both academic and industrial settings is expected to expand further.